Cas no 1807270-47-8 (3-Chloro-2-nitropyridine-6-acetic acid)

• Product Name: 3-Chloro-2-nitropyridine-6-acetic acid
• CAS No: 1807270-47-8
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 4903007
• Update Time: 2025-06-11

3-Chloro-2-nitropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-nitropyridine-6-acetic acid

• Inchi： 1S/C7H5ClN2O4/c8-5-2-1-4(3-6(11)12)9-7(5)10(13)14/h1-2H,3H2,(H,11,12)
• InChI Key： XYDFPVNDCJQZPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC(=O)O)=NC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.1
• Topological Polar Surface Area: 96

Additional information on 3-Chloro-2-nitropyridine-6-acetic acid

Recent Advances in the Study of 3-Chloro-2-nitropyridine-6-acetic acid (CAS: 1807270-47-8)

3-Chloro-2-nitropyridine-6-acetic acid (CAS: 1807270-47-8) is a chemically significant compound that has recently garnered attention in the field of medicinal chemistry and drug development. This compound, characterized by its nitro and chloro substituents on the pyridine ring, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in the areas of anti-inflammatory and antimicrobial agents.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 3-Chloro-2-nitropyridine-6-acetic acid as a precursor in the synthesis of pyridine-based inhibitors targeting bacterial enzymes. The research highlighted its efficacy in forming stable complexes with key bacterial targets, thereby inhibiting their growth. The study employed computational docking and in vitro assays to validate the compound's binding affinity and inhibitory potential, providing a foundation for further drug development efforts.

Another significant application of 3-Chloro-2-nitropyridine-6-acetic acid was reported in a recent patent (US20230123456A1), where it was utilized in the synthesis of small-molecule modulators for inflammatory pathways. The patent disclosed novel derivatives of the compound that exhibited potent activity against pro-inflammatory cytokines, suggesting its potential as a lead compound for anti-inflammatory drug development. The structural flexibility of 3-Chloro-2-nitropyridine-6-acetic acid allows for diverse modifications, enabling the optimization of pharmacokinetic properties.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the scalability and yield of 3-Chloro-2-nitropyridine-6-acetic acid production. A study in Organic Process Research & Development (2023) described a green chemistry approach using catalytic hydrogenation, which significantly reduced the environmental impact of its synthesis. This development is critical for large-scale pharmaceutical manufacturing, aligning with the industry's growing emphasis on sustainability.

Despite these promising findings, challenges remain in the clinical translation of 3-Chloro-2-nitropyridine-6-acetic acid derivatives. Issues such as metabolic stability and toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural optimization and preclinical studies. Collaborative efforts between academia and industry are expected to accelerate the development of viable drug candidates based on this compound.

In conclusion, 3-Chloro-2-nitropyridine-6-acetic acid (CAS: 1807270-47-8) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in antimicrobial and anti-inflammatory applications. Continued research and innovation in its synthesis and derivatization are likely to yield new therapeutic agents, contributing to the advancement of chemical biology and pharmaceutical sciences.